Cas no 55941-86-1 (3-O-Allyl-SN-glycerol)

• Product Name: 3-O-Allyl-SN-glycerol
• CAS No: 55941-86-1
• Molecular Formula: C₆H₁₂O₃
• Molecular Weight: 132.1577
• MDL: MFCD00236782
• CID: 836211
• PubChem ID: 7000100

3-O-Allyl-SN-glycerol Properties

Names and Identifiers

• (R)-3-(ALLYLOXY)PROPANE-1,2-DIOL
• (R)-3-allyloxypropane-1,2-diol
• 3-O-ALLYL-SN-GLYCEROL
• (2R)-3-prop-2-enoxypropane-1,2-diol
• 1,2-Propanediol, 3-(2-propenyloxy)-, (2R)-
• (R)-3-(Allyloxy)-1,2-propanediol
• Z5918
• (2R)-3-(PROP-2-EN-1-YLOXY)PROPANE-1,2-DIOL
• 2-(3-METHYL-4-NITRO-PHENYL)-THIAZOLE-4-CARBOXYLICACIDETHYLESTER

• MDL： MFCD00236782
• InChIKey： PAKCOSURAUIXFG-ZCFIWIBFSA-N
• Inchi： 1S/C6H12O3/c1-2-3-9-5-6(8)4-7/h2,6-8H,1,3-5H2/t6-/m1/s1
• SMILES： O(C([H])([H])C([H])=C([H])[H])C([H])([H])[C@@]([H])(C([H])([H])O[H])O[H]

Computed Properties

• Exact Mass: 132.078644241g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 132.078644241g/mol
• Heavy Atom Count: 9
• Complexity: 72.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 49.7

Experimental Properties

• Boiling Point: 234.1±0.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 107.0±23.2 °C
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Glycerol ethers